Cas no 1448855-35-3 (Tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate)

Tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate structure
1448855-35-3 structure
Product Name:Tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate
CAS No:1448855-35-3
MF:C8H11BrN2O2
MW:247.089141130447
MDL:MFCD21604206
CID:4600486
PubChem ID:118988885
Update Time:2024-11-04

Tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate
    • FCH2419068
    • SB21925
    • OR307167
    • P14043
    • AKOS027323852
    • 1448855-35-3
    • TERT-BUTYL 3-BROMOPYRAZOLE-1-CARBOXYLATE
    • AS-66103
    • CS-0101939
    • tert-Butyl3-bromo-1H-pyrazole-1-carboxylate
    • MFCD25976492
    • SCHEMBL20141107
    • 1-Boc-3-bromo-1H-pyrazole
    • Tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate
    • MDL: MFCD21604206
    • Inchi: 1S/C8H11BrN2O2/c1-8(2,3)13-7(12)11-5-4-6(9)10-11/h4-5H,1-3H3
    • InChI Key: YFEMLWSJXURDIH-UHFFFAOYSA-N
    • SMILES: BrC1C=CN(C(=O)OC(C)(C)C)N=1

Computed Properties

  • Exact Mass: 246.00039g/mol
  • Monoisotopic Mass: 246.00039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 288.7±32.0 °C at 760 mmHg
  • Flash Point: 128.4±25.1 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate Security Information

Tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate Pricemore >>

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